Cas no 1261896-68-7 (Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate
• CAS No: 1261896-68-7
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• MDL: MFCD18313358
• CID: 2761957
• PubChem ID: 53219050
• Update Time: 2025-06-07

Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]-2-METHYLPHENOL
• 1261896-68-7
• DTXSID30683926
• MFCD18313358
• 4-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methylphenol, 95%
• Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate

• MDL： MFCD18313358
• Inchi： 1S/C13H12O3S/c1-8-5-9(3-4-11(8)14)10-6-12(17-7-10)13(15)16-2/h3-7,14H,1-2H3
• InChI Key： ULPMEOHYERQZRL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 248.05071541Da
• Monoisotopic Mass: 248.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate (CAS No. 1261896-68-7)

Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate (CAS No. 1261896-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and phenol hybrid structure, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular framework combines the electron-rich thiophene ring with a hydroxyphenyl moiety, making it a valuable building block for drug discovery and functional material design.

In recent years, the demand for heterocyclic compounds like Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate has surged due to their applications in medicinal chemistry and organic electronics. Researchers are particularly interested in its potential as a precursor for anti-inflammatory agents, antioxidants, and photovoltaic materials. The compound’s CAS No. 1261896-68-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate is its synthetic flexibility. The methyl ester group allows for further derivatization, while the hydroxy functionality enables conjugation with other molecular fragments. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to the core structure can lead to significant changes in biological or physical properties.

The compound’s thiophene core is particularly noteworthy, as thiophene derivatives are widely explored for their semiconducting properties. With the rise of organic solar cells and flexible electronics, Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate has emerged as a candidate for developing low-bandgap polymers. Its ability to absorb light in the visible spectrum makes it attractive for optoelectronic applications, a hot topic in sustainable technology.

From a pharmaceutical perspective, the hydroxy-3-methylphenyl moiety in CAS No. 1261896-68-7 is associated with bioactive properties. Recent studies suggest its potential in targeting oxidative stress-related diseases, a major focus area in modern therapeutics. The compound’s antioxidant capacity is often compared to natural phenols, sparking interest in its use for nutraceutical formulations.

In the context of green chemistry, Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate is also being evaluated for eco-friendly synthesis routes. Researchers are exploring catalytic methods and solvent-free reactions to produce this compound with minimal environmental impact. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing.

For analytical chemists, the CAS No. 1261896-68-7 serves as a reference standard in HPLC and LC-MS applications. Its distinct UV absorption profile facilitates detection and quantification in complex matrices. This utility is critical for quality control in both industrial and academic settings.

Looking ahead, Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate is poised to play a pivotal role in interdisciplinary research. Its dual applicability in life sciences and materials engineering makes it a compound of enduring interest. As synthetic methodologies advance, we can expect broader adoption of this molecule in high-value applications.